Cas no 1239756-97-8 (Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate)

• Product Name: Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
• CAS No: 1239756-97-8
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 5054056
• Update Time: 2023-08-24

Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate
• methyl 6-oxo-2-pyridin-3-yl-1H-pyrimidine-5-carboxylate
• Z1250100646
• methyl 4-oxo-2-(pyridin-3-yl)-1,4-dihydropyrimidine-5-carboxylate
• Methyl 6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C11H9N3O3/c1-17-11(16)8-6-13-9(14-10(8)15)7-3-2-4-12-5-7/h2-6H,1H3,(H,13,14,15)
• InChI Key： XGQYGDCHRKGWNS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C2C=NC=CC=2)NC1=O)=O

Computed Properties

• Exact Mass: 231.06439116 g/mol
• Monoisotopic Mass: 231.06439116 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.21
• XLogP3: -0.1
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines